Cas no 1261968-15-3 (4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261968-15-3
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD18322465
• CID: 2766601
• PubChem ID: 53228284
• Update Time: 2025-05-19

4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• 1261968-15-3
• DTXSID60691817
• 2',5-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322465
• 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322465
• Inchi： 1S/C14H7F5O2/c15-7-4-5-9(13(20)21)10(6-7)8-2-1-3-11(12(8)16)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： KOMAKNLJUBBQRM-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 302.03662027Da
• Monoisotopic Mass: 302.03662027Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

Comprehensive Guide to 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261968-15-3)

4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261968-15-3) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-substituted phenyl and benzoic acid moieties, exhibits versatile chemical properties, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, material science, and specialty chemicals.

The molecular structure of 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid features a trifluoromethyl group and fluorine atoms strategically positioned to enhance its reactivity and stability. These functional groups are pivotal in modulating the compound's electronic and steric properties, which are critical for its performance in various synthetic pathways. The presence of fluorine atoms also improves the compound's metabolic stability, a feature highly sought after in the development of bioactive molecules.

In the pharmaceutical industry, 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid is often explored as a building block for small-molecule drugs. Its ability to act as a carboxylic acid derivative allows it to participate in condensation reactions, esterifications, and amide formations, which are fundamental in drug design. Recent studies highlight its potential in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine and personalized therapies.

Beyond pharmaceuticals, this compound finds utility in agrochemical formulations. The fluoro-substituted aromatic ring enhances its lipophilicity, improving its penetration into plant tissues, which is beneficial for developing advanced crop protection agents. With the global shift toward sustainable agriculture, researchers are increasingly investigating fluorinated compounds like 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid for their efficacy and environmental compatibility.

The synthesis of 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the industry's need for scalable and cost-effective production methods. These innovations are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is paramount.

Market trends indicate a rising demand for fluorinated organic compounds, driven by their applications in high-performance materials and electronic chemicals. 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid is no exception, with its derivatives being explored for use in liquid crystals, OLEDs, and polymeric materials. The compound's thermal stability and electronic properties make it a candidate for next-generation technologies, including flexible displays and energy-efficient devices.

Quality control and analytical characterization are crucial for ensuring the reliability of 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid in industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and structural integrity. These methods align with regulatory standards, ensuring compliance in highly regulated sectors like pharmaceuticals and agrochemicals.

In conclusion, 4-Fluoro-2-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261968-15-3) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with advancements in synthetic methodologies, position it as a key player in the development of innovative solutions for healthcare, agriculture, and advanced materials. As research continues to uncover new potentials, this compound is poised to remain at the forefront of scientific and industrial progress.